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Compound of Interest

Compound Name: Aluminum-28

Cat. No.: B1258273

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the radioactive decay
characteristics of Aluminum-28 (28Al). The information presented herein is intended to serve
as a valuable resource for researchers, scientists, and professionals in drug development who
may utilize this radioisotope in their work. This guide details the fundamental decay properties,
experimental protocols for their determination, and a summary of key quantitative data.

Core Decay Characteristics of Aluminum-28

Aluminum-28 is a short-lived, artificially produced radioisotope of aluminum.[1][2] It is primarily
of interest for academic and research purposes.[1][2] The fundamental decay properties of
Aluminum-28 are summarized in the tables below.

ble 1: C | ies of Aluminum-28

Property Value

Half-life (T%%) 2.2414 min[3]/ 2.245(2) min[1][2] / 2.25 min[4]
Decay Mode Beta (™) Decay]3][5]

Daughter Nuclide Silicon-28 (28Si)[2][3][5]

Beta Decay Energy (Q-value) 4.642 MeV[3]/4.642241 + 0.138 keV[3]
Parent Nuclide Magnesium-28 (23Mg)][3]
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Table 2: Nuclear Properties of Aluminum-28

Property Value

Atomic Mass 27.9819102 + 0.0000001 amul3]
Mass Excess -16850.552 + 0.138 keV[3]
Binding Energy 232676.997 + 0.142 keV|[3]

Spin and Parity 3+[1]

Production of Aluminum-28

Aluminum-28 is an artificially produced radionuclide and does not occur naturally. The most
common method for its production is through the neutron activation of stable Aluminum-27
(*"Al).[4][5]

The nuclear reaction for this process is:
2Z7Al + n - 28A]

This reaction has a large cross-section for thermal neutrons.[6] Other production methods
include the irradiation of a Magnesium (Mg) template with alpha particles, as first observed by I.
Curie and F. Joliot, and the irradiation of Silicon-29 with deuterons.[1][2]

Experimental Protocols for Characterization

The determination of the radioactive decay characteristics of Aluminum-28 involves several
key experiments. The following sections provide detailed methodologies for these procedures.

Determination of Half-life

The half-life of Aluminum-28 can be determined by measuring the decrease in its activity over
time using a beta counter.

Objective: To measure the half-life of Aluminum-28.

Materials:
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A sample of Aluminum-27 (e.g., aluminum foil).

A neutron source (e.g., a neutron generator or a research reactor) for activation.

A beta counter (e.g., a Geiger-Mduller counter or a scintillation counter).

A timer.

Data acquisition system.
Procedure:

o Activation: Irradiate the Aluminum-27 sample with neutrons to produce Aluminum-28. The
irradiation time should be sufficient to produce a measurable amount of 28Al.

o Sample Transfer: After irradiation, quickly and safely transfer the activated aluminum sample
to the beta counter.

» Data Collection:
o Start the timer and the beta counter simultaneously.

o Record the number of beta counts over short, consecutive time intervals (e.g., every 15 or
30 seconds).

o Continue recording counts for a period long enough for the activity to decrease
significantly (at least 5-6 half-lives, so approximately 12-15 minutes).

e Background Measurement: Remove the activated sample and measure the background
radiation count for the same time interval.

o Data Analysis:

o For each time interval, subtract the background count from the measured count to obtain
the net count.

o Plot the natural logarithm of the net count rate (In(counts/time)) versus time.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1258273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The data points should form a straight line. Determine the slope of this line, which
represents the decay constant (A).

o Calculate the half-life (T%2) using the formula: T%2 = In(2) / A.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is used to identify the gamma rays emitted following the beta decay
of Aluminum-28 to excited states of Silicon-28.

Objective: To identify the characteristic gamma rays emitted during the decay of Aluminum-28.

Materials:

An activated Aluminum-28 sample.

A high-purity germanium (HPGe) detector for high-resolution gamma-ray detection.[6]

A multichannel analyzer (MCA).

Lead shielding to reduce background radiation.
Procedure:

» Detector Calibration: Calibrate the HPGe detector and MCA system using standard gamma-
ray sources with known energies (e.g., °Co, 13’Cs). This establishes the relationship
between channel number and gamma-ray energy.

o Sample Placement: Place the activated Aluminum-28 sample at a reproducible distance
from the HPGe detector.

o Data Acquisition:

o Acquire a gamma-ray spectrum for a sufficient amount of time to obtain good statistics for
the peaks of interest.

o The spectrum will show peaks corresponding to the full energy of the gamma rays
absorbed by the detector.
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o Data Analysis:

o lIdentify the energies of the gamma-ray peaks in the spectrum by comparing their channel
numbers to the energy calibration curve.

o The most prominent gamma ray from the decay of 28Al is expected at 1.779 MeV.[7]

Beta Spectroscopy

Beta spectroscopy is employed to determine the energy distribution of the beta particles
emitted during the decay of Aluminum-28.

Objective: To measure the beta spectrum of Aluminum-28 and determine its maximum energy
(endpoint energy).

Materials:

An activated Aluminum-28 sample.

A beta spectrometer, which can be a scintillation detector (e.g., plastic scintillator) or a
semiconductor detector (e.g., silicon detector).

A multichannel analyzer (MCA).

A vacuum chamber to minimize beta particle energy loss in the air.
Procedure:

o Detector Setup and Calibration:

o Set up the beta detector and associated electronics.

o Calibrate the energy response of the spectrometer using beta sources with known
endpoint energies (e.g., °°Sr/°°Y, 204T]),

o Sample Preparation and Placement:

o Prepare a thin, uniform source of Aluminum-28 to minimize self-absorption of the beta
particles.
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o Place the source inside the vacuum chamber at a fixed distance from the detector.

o Data Acquisition:
o Evacuate the chamber to a low pressure.

o Acquire the beta spectrum for a time sufficient to obtain a well-defined continuous energy
distribution.

e Data Analysis:

o The resulting spectrum will be a continuous distribution of beta energies up to a maximum
value.

o Use a Kurie plot (Fermi-Kurie plot) analysis to determine the endpoint energy of the beta
spectrum. This involves linearizing the upper end of the spectrum, and the intercept with
the energy axis gives the maximum beta energy (Qp).

Visualizations

The following diagrams illustrate the decay process of Aluminum-28 and the experimental
workflow for its characterization.

28Al (3+) B~ (39.9%) | Excited 28Si (2+) |—Y-(L-779 MeV) M

Click to download full resolution via product page

Caption: Decay scheme of Aluminum-28 to Silicon-28.
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Caption: Experimental workflow for the production and characterization of Aluminum-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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